5-(1H-Imidazol-5-yl)pentanoic acid
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Description
5-(1H-Imidazol-5-yl)pentanoic acid is an organic compound with the molecular formula C8H12N2O2 . It belongs to the class of organic compounds known as imidazoles . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
Imidazole has become an important synthon in the development of new drugs . The first synthesis of imidazole was made by glyoxal and ammonia . There are various synthetic routes for imidazole and their derived products .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered imidazole ring attached to a pentanoic acid chain . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom .Chemical Reactions Analysis
Imidazole shows both acidic and basic properties due to its amphoteric nature . It is highly soluble in water and other polar solvents . The presence of a positive charge on either of the two nitrogen atoms allows it to show two equivalent tautomeric forms .Physical and Chemical Properties Analysis
The compound has a molecular weight of 168.196 . It is expected to have a density of 1.2±0.1 g/cm3, a boiling point of 368.5±44.0 °C at 760 mmHg, and a flash point of 176.6±28.4 °C .Mechanism of Action
While the specific mechanism of action for 5-(1H-Imidazol-5-yl)pentanoic acid is not mentioned in the sources, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
Imidazole has become an important synthon in the development of new drugs due to its broad range of chemical and biological properties . The derivatives of imidazole show different biological activities and are used in various commercially available drugs . Therefore, the development of novel methods for the synthesis of substituted imidazoles is of strategic importance .
Properties
IUPAC Name |
5-(1H-imidazol-5-yl)pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-6-10-7/h5-6H,1-4H2,(H,9,10)(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AARXMLGCTGYZTD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CCCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40340538 |
Source
|
Record name | 1H-IMIDAZOLE-5-PENTANOIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
959032-57-6 |
Source
|
Record name | 1H-IMIDAZOLE-5-PENTANOIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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